3-{[2-(1-cyclohexen-1-yl)ethyl]amino}-1-(4-fluorophenyl)-2,5-pyrrolidinedione

• IUPAC Name: 3-[2-(cyclohexen-1-yl)ethylamino]-1-(4-fluorophenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C18H21FN2O2/c19-14-6-8-15(9-7-14)21-17(22)12-16(18(21)23)20-11-10-13-4-2-1-3-5-13/h4,6-9,16,20H,1-3,5,10-12H2
• InChI Key: NBIFDGDTFXUGAY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC2CC(=O)N(C2=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H21FN2O2
• Molecular Weight: 316.4 g/mol

Description

3-{[2-(1-cyclohexen-1-yl)ethyl]amino}-1-(4-fluorophenyl)-2,5-pyrrolidinedione is a chemical compound with potential applications in scientific research. This compound is commonly referred to as CX-5461 and has been found to have significant effects on cancer cells.

Mechanism of Action

CX-5461 works by inhibiting the activity of RNA polymerase I, which is responsible for the synthesis of ribosomal RNA. This inhibition leads to the disruption of cancer cell growth and proliferation, making CX-5461 a promising candidate for cancer treatment.
Biochemical and Physiological Effects:
CX-5461 has been found to have significant biochemical and physiological effects. Studies have shown that CX-5461 inhibits the growth and proliferation of cancer cells, leading to apoptosis or cell death. Additionally, CX-5461 has been found to have effects on DNA damage response pathways, which may contribute to its anti-cancer effects.

Advantages and Limitations for Lab Experiments

CX-5461 has several advantages for lab experiments, including its potent effects on cancer cells and its potential for cancer treatment. However, CX-5461 also has limitations, including its complex synthesis process and potential toxicity in non-cancerous cells.

Future Directions

There are several future directions for CX-5461 research, including the development of more efficient synthesis methods, the investigation of its effects on different types of cancer, and the exploration of its potential for combination therapy with other cancer treatments. Additionally, further research is needed to determine the long-term effects and potential toxicity of CX-5461 in non-cancerous cells.
Conclusion:
In conclusion, CX-5461 is a promising compound for scientific research, particularly in the field of cancer research. Its potent effects on cancer cells and potential for cancer treatment make it an important topic for further investigation. However, more research is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential limitations.

Scientific Research Applications

CX-5461 has been found to have significant applications in scientific research, particularly in the field of cancer research. Studies have shown that CX-5461 has potent effects on cancer cells, including the inhibition of ribosomal RNA synthesis. This inhibition leads to the disruption of cancer cell growth and proliferation, making CX-5461 a promising candidate for cancer treatment.